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Compound of Interest

Compound Name: AC-262536

Cat. No.: B605115

Audience: Researchers, scientists, and drug development professionals.

Introduction

AC-262536, also known as Accadrine, is a potent and selective non-steroidal androgen
receptor modulator (SARM).[1][2][3] It acts as a partial agonist for the androgen receptor (AR)
with a high affinity (Ki of 5 nM) and demonstrates tissue-selective anabolic effects.[1][4] In cell-
based assays, AC-262536 has been shown to modulate the transcriptional activity of AR target
genes and can inhibit the proliferation of prostate cancer cells, such as LNCaP.[5][6] Proper
preparation of AC-262536 solutions is critical for obtaining accurate and reproducible results in
cell culture experiments. These application notes provide a detailed protocol for the dissolution
of AC-262536 for in vitro studies.

Chemical Properties and Solubility

AC-262536 is supplied as a solid and is soluble in dimethyl sulfoxide (DMSO).[5][6] It has a
molecular weight of approximately 278.35 g/mol .[3][7]

Table 1: AC-262536 Solubility and Storage
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Parameter Value Source
Solvent Dimethyl Sulfoxide (DMSO) [51[6]
Solubility in DMSO > 50 mg/mL (179.63 mM) [8]
Storage of Solid -20°C for up to 3 years [8]

) -80°C for up to 6 months;
Stock Solution Storage [8][9]
-20°C for up to 1 month

Note: Achieving the maximum solubility in DMSO may require warming the solution to 60°C
and using ultrasonication.[8] Solutions are reported to be unstable, and it is recommended to
prepare them fresh or store them in small, single-use aliquots to avoid repeated freeze-thaw
cycles.[3][9]

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of AC-262536 in DMSO.

Materials:

AC-262536 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)
Procedure:

o Equilibrate: Allow the vial of AC-262536 powder to come to room temperature before
opening to prevent moisture condensation.
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» Weighing: Accurately weigh the desired amount of AC-262536 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 2.78 mg of AC-262536 (Molecular
Weight: 278.35 g/mol ).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the AC-
262536 powder. For a 10 mM stock, if you weighed 2.78 mg, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
gentle warming (up to 60°C) and/or sonication can be used to aid dissolution.[8] Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use sterile tubes to
minimize freeze-thaw cycles.[9] Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[8][9]

This protocol outlines the steps for diluting the AC-262536 stock solution for treating cells in
culture.

Materials:

Prepared AC-262536 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium appropriate for the cell line being used

Cells plated in multi-well plates

Vehicle control (anhydrous DMSO)
Procedure:

o Cell Plating: Plate the cells at the desired density in a multi-well plate and allow them to
adhere and grow overnight under standard culture conditions (e.g., 37°C, 5% COx2).

o Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the AC-
262536 stock solution at room temperature. Prepare serial dilutions of the stock solution in
complete cell culture medium to achieve the desired final concentrations for treatment.
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Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible, typically below 0.1%, to avoid solvent-induced cytotoxicity.[10][11] Some

cell lines may tolerate higher concentrations, but it is recommended to perform a solvent

tolerance assay to determine the optimal DMSO concentration for your specific cell line.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the

culture medium as used for the highest concentration of AC-262536 treatment. This is crucial

to distinguish the effects of the compound from any effects of the solvent.

Cell Treatment: Carefully remove the existing medium from the cells and replace it with the

medium containing the desired concentrations of AC-262536 or the vehicle control.

duration.

Visualizations

Incubation: Return the cells to the incubator and incubate for the desired experimental
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Caption: Workflow for preparing and applying AC-262536 in cell culture.

Caption: AC-262536 signaling pathway via the Androgen Receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b605115?utm_src=pdf-body
https://www.benchchem.com/product/b605115?utm_src=pdf-body
https://www.benchchem.com/product/b605115?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/AC-262,536
https://amp.chemicalbook.com/ProductChemicalPropertiesCB22750956_EN.htm
https://www.selleckchem.com/products/ac-262536.html
https://pubmed.ncbi.nlm.nih.gov/18164613/
https://pubmed.ncbi.nlm.nih.gov/18164613/
https://www.caymanchem.com/product/31598/ac-262536
https://cdn.caymanchem.com/cdn/insert/31598.pdf
https://www.bioscience.co.uk/product~1796562
https://file.medchemexpress.com/batch_PDF/HY-122025/AC-262536-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/ac-262536.html
https://www.researchgate.net/post/Does_anybody_know_what_is_the_safe_solution_of_DMSO_for_cell_cultures
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.benchchem.com/product/b605115#protocol-for-dissolving-ac-262536-for-cell-culture-experiments
https://www.benchchem.com/product/b605115#protocol-for-dissolving-ac-262536-for-cell-culture-experiments
https://www.benchchem.com/product/b605115#protocol-for-dissolving-ac-262536-for-cell-culture-experiments
https://www.benchchem.com/product/b605115#protocol-for-dissolving-ac-262536-for-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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